Cas no 62163-14-8 (Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester)

• Product Name: Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester
• CAS No: 62163-14-8
• Molecular Formula: C₁₀H₁₉FO₇P₂
• Molecular Weight: 332.19966
• CID: 514518
• PubChem ID: 3037771

Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester Properties

Names and Identifiers

• Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester
• [(2Z)-2-fluoro-3,7-dimethylocta-2,6-dienyl] phosphono hydrogen phosphate
• 2-fluorogeranyl pyrophosphate
• (Z)-2-Fluoro-3,7-dimethylocta-2,6-dien-1-yl trihydrogen diphosphate
• G71087
• (2z)-2-Fluoro-3,7-Dimethylocta-2,6-Dien-1-Yl Trihydrogen Diphosphate
• Q27451066
• 62163-14-8
• Diphosphoric acid, mono(2-fluoro-3,7-dimethyl-2,6-octadienyl) ester, (Z)-
• 0FV
• 2-fluorogeranyl diphosphate

• InChIKey： BYJNSLXDWGDGAC-KTKRTIGZSA-N
• Inchi： InChI=1S/C10H19FO7P2/c1-8(2)5-4-6-9(3)10(11)7-17-20(15,16)18-19(12,13)14/h5H,4,6-7H2,1-3H3,(H,15,16)(H2,12,13,14)/b10-9-
• SMILES： CC(=CCCC(=C(COP(=O)(O)OP(=O)(O)O)F)C)C

Computed Properties

• Exact Mass: 332.05907
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 332.059
• Heavy Atom Count: 20
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• LogP: 3.20260
• PSA: 113.29
• Refractive Index: 1.497
• Boiling Point: 494.6°C at 760 mmHg
• Flash Point: 252.9°C
• Density: 1.388

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Isoprenoid phosphates